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Compound of Interest

Compound Name: 3-Heptyne

Cat. No.: B1585052 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 3-Heptyne (CAS No. 2586-89-2). Adherence to these guidelines is essential for ensuring the

safety of all laboratory personnel and the integrity of your research. 3-Heptyne is a highly

flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1][2] Proper

personal protective equipment (PPE) and handling protocols are mandatory.

Essential Safety Information at a Glance
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Property Value Reference

Molecular Formula C₇H₁₂ [1]

Molecular Weight 96.17 g/mol [2]

Appearance Colorless liquid

Boiling Point 105-106 °C [1]

Flash Point -16 °C (3.2 °F) - closed cup

Density 0.741 g/mL at 25 °C [1]

Hazard Classifications

Flammable Liquid 2, Skin

Irritant 2, Eye Irritant 2, STOT

SE 3

[2]

Signal Word Danger

Hazard Statements H225, H315, H319, H335 [2]

Operational Plan: Handling 3-Heptyne
1. Preparation:

Engineering Controls: All work with 3-Heptyne must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3] Ensure that an eyewash station and safety

shower are readily accessible.[4] Use explosion-proof electrical, ventilating, and lighting

equipment.[3]

Personal Protective Equipment (PPE): The following PPE is mandatory:

Eye and Face Protection: Chemical splash goggles and a face shield.

Hand Protection: Wear suitable protective gloves. Consult the glove manufacturer's

resistance guide for compatibility with 3-Heptyne.

Skin and Body Protection: A flame-resistant lab coat must be worn over personal clothing.

Ensure arms are fully covered.
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Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a

respirator with an ABEK (EN14387) type filter.

Ignition Source Control: 3-Heptyne is highly flammable.[2][5] Keep it away from heat,

sparks, open flames, and hot surfaces.[3] Use only non-sparking tools.[3] Ground and bond

containers and receiving equipment to prevent static discharge.[3]

2. Handling:

Dispensing: When transferring 3-Heptyne, do so slowly to minimize splashing and vapor

generation. Use a properly bonded and grounded dispensing system.

Reactions: For any reactions involving 3-Heptyne, especially those that are exothermic,

ensure adequate cooling and be prepared for a rapid temperature increase.

Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent

(e.g., sand, vermiculite). For larger spills, evacuate the area and follow your institution's

emergency procedures.

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and water for at least 15 minutes.[3] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish.[3] Do

not use a solid stream of water, as it may scatter and spread the fire.

4. Disposal Plan:
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Waste Collection: Collect all 3-Heptyne waste, including contaminated absorbents and

disposable PPE, in a designated, properly labeled, and sealed container.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain

or in the general trash.

Workflow for Safe Handling of 3-Heptyne
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Caption: Workflow for the safe handling of 3-Heptyne, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1585052?utm_src=pdf-body
https://www.benchchem.com/product/b1585052?utm_src=pdf-body
https://www.benchchem.com/product/b1585052?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585052?utm_src=pdf-body
https://www.benchchem.com/product/b1585052?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3-HEPTYNE [chembk.com]

2. Hept-3-yne | C7H12 | CID 75755 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

5. 3-Heptene | C7H14 | CID 11612 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-Heptyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585052#personal-protective-equipment-for-
handling-3-heptyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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